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Compound of Interest

Compound Name: 9-Oxononanoic acid

Cat. No.: B1198783 Get Quote

This technical guide provides a comprehensive overview of 9-oxononanoic acid, covering its

chemical identity, physicochemical properties, biological significance, and synthesis. It is

intended for researchers, scientists, and professionals in drug development and related fields.

Nomenclature and Chemical Identity
The compound commonly known as 9-oxononanoic acid is systematically named 9-
oxononanoic acid according to IUPAC nomenclature.[1][2][3] It is a medium-chain oxo-fatty

acid, characterized by a nine-carbon aliphatic chain terminating in a carboxylic acid group at

one end and an aldehyde group at the other.[1][4] This bifunctional nature makes it a molecule

of significant interest in both chemical synthesis and biological systems.

Synonyms:

Azelaaldehydic Acid[5]

8-Formyloctanoic acid[4]

9-Ketononanoic acid[1][4]

Azelaic Semialdehyde[1]

Nonanal-9-oic Acid[1]
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Physicochemical and Spectroscopic Data
The key properties of 9-oxononanoic acid are summarized below. This data is crucial for its

handling, characterization, and application in experimental settings.

Property Value Reference(s)

IUPAC Name 9-oxononanoic acid [1][2][3]

CAS Number 2553-17-5 [3][5]

Molecular Formula C₉H₁₆O₃ [1][5][6]

Molecular Weight 172.22 g/mol [1][2][6]

Appearance Solid [5][7]

Solubility

Slightly soluble in Chloroform

and Methanol; Practically

insoluble in water.

[5][8]

¹H NMR Shift (Aldehyde) ~9.76 ppm (triplet) [9]

¹H NMR Shift (Carboxyl) ~2.35 ppm (triplet) [9]

InChI Key
WLGDDELKYAWBBL-

UHFFFAOYSA-N
[1][2][5]

Biological Significance and Signaling Pathways
9-Oxononanoic acid is a significant secondary product of lipid peroxidation, particularly from

the autoxidation of linoleic acid, a common polyunsaturated fatty acid in cell membranes.[5][10]

[11] Its formation in biological systems is linked to oxidative stress and has implications for

various physiological and pathological processes.

Key Biological Activities:

Induction of Arachidonate Cascade: 9-Oxononanoic acid has been identified as a primary

inducer of phospholipase A₂ (PLA₂) activity.[10][11][12] PLA₂ is a key enzyme that initiates

the arachidonic acid cascade by releasing arachidonic acid from membrane phospholipids.
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Thromboxane Production and Platelet Aggregation: By activating PLA₂, 9-oxononanoic
acid leads to the production of thromboxane A₂ (TxA₂), a potent mediator of platelet

aggregation and vasoconstriction.[10][11] This suggests a potential role for 9-oxononanoic
acid in the development of thrombotic diseases.[10]

Regulation of Lipid Metabolism: It has been shown to decrease de novo fatty acid synthesis

in the liver and increase hepatic carnitine palmitoyltransferase activity, which is an indicator

of β-oxidation.[5][7][13]

The signaling pathway initiated by 9-oxononanoic acid is critical in understanding its pro-

inflammatory and prothrombotic effects.
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Signaling pathway of 9-Oxononanoic Acid.
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Experimental Protocols: Synthesis of 9-
Oxononanoic Acid
A prominent method for synthesizing 9-oxononanoic acid is through a biocatalytic, two-step

enzymatic cascade starting from linoleic acid.[14][15] This process is valued for its high

selectivity and environmentally friendly conditions.

Objective: To synthesize 9-oxononanoic acid from linoleic acid using a successive two-step

enzymatic reaction involving lipoxygenase (LOX) and hydroperoxide lyase (HPL).

Materials:

Linoleic acid

9S-lipoxygenase (LOX) from Solanum tuberosum

9/13-hydroperoxide lyase (HPL) from Cucumis melo

Buffer solution (e.g., borate buffer, pH adjusted as needed)

Organic solvent for extraction (e.g., ethyl acetate)

Deionized water

Protocol:

Step 1: Lipoxygenase (LOX) Reaction

Prepare a reaction mixture by dissolving linoleic acid in an appropriate buffer. The optimal pH

for LOX is typically slightly basic.[16]

Add 9S-lipoxygenase to the reaction mixture to initiate the conversion of linoleic acid.[16]

Incubate the mixture at the optimal temperature for LOX (e.g., 25°C) with continuous stirring

and aeration to ensure an adequate supply of oxygen.[16]

Monitor the formation of the intermediate, 9S-hydroperoxyoctadecadienoic acid (9S-

HPODE), using a suitable analytical technique such as HPLC.[16]
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Step 2: Hydroperoxide Lyase (HPL) Reaction

Once the conversion of linoleic acid to 9S-HPODE is complete, adjust the pH of the reaction

mixture to the optimal level for HPL activity (e.g., pH 6.5-7.0).[16]

Add 9/13-hydroperoxide lyase to the mixture. This enzyme rapidly cleaves the 9S-HPODE

intermediate.[14][15]

The HPL reaction is very fast; allow it to proceed for a short duration (e.g., one minute) to

minimize product degradation.[16]

Step 3: Product Extraction and Purification

Promptly terminate the HPL reaction.

Extract the product, 9-oxononanoic acid, from the aqueous reaction mixture using an

organic solvent.

Purify the extracted compound using standard chromatographic techniques to obtain high-

purity 9-oxononanoic acid.

This successive, one-pot process has been reported to achieve yields as high as 73%.[14][15]

Applications in Research and Drug Development
9-Oxononanoic acid serves as a valuable molecule in several areas of research and

development:

Biopolymer Precursor: Its bifunctional nature makes it an interesting monomer building block

for the synthesis of novel biopolymers.[14][15]

Metabolic Research: It is used as a tool to study lipid metabolism, particularly the regulation

of hepatic lipogenesis and fatty acid oxidation.[13]

Drug Discovery: As an endogenous signaling molecule that activates the PLA₂ pathway, it is

a subject of interest in the study of inflammatory and cardiovascular diseases, potentially

serving as a biomarker or a target for therapeutic intervention.[10][11]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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